2-{[2-(3,4-dimethoxyphenyl)-2-oxoethyl]sulfanyl}-3-ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

Specification

• CAS No.: 618427-86-4
• Molecular Formula: C22H24N2O4S2
• Molecular Weight: 444.6 g/mol
• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]sulfanyl-3-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• Standard InChI: InChI=1S/C22H24N2O4S2/c1-4-24-21(26)19-14-7-5-6-8-18(14)30-20(19)23-22(24)29-12-15(25)13-9-10-16(27-2)17(11-13)28-3/h9-11H,4-8,12H2,1-3H3
• Standard InChI Key: ZLQXNMCALMHFKK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)C3=CC(=C(C=C3)OC)OC)SC4=C2CCCC4

Introduction

Chemical Identity and Structural Features

Nomenclature and Molecular Architecture

The systematic IUPAC name reflects its hybrid heterocyclic framework:

• Benzothieno[2,3-d]pyrimidin-4(3H)-one core: A fused bicyclic system comprising a benzothiophene moiety linked to a pyrimidinone ring.

• 3-Ethyl substituent: An ethyl group at position 3 stabilizes the pyrimidinone ring through steric and electronic effects.

• 2-{[2-(3,4-Dimethoxyphenyl)-2-oxoethyl]sulfanyl} side chain: A thioether-linked ketone group bearing 3,4-dimethoxyphenyl substituents, contributing to solubility and target affinity.

The molecular formula is C₂₃H₂₄N₂O₅S₂, with a molar mass of 484.57 g/mol. Key structural motifs include:

• Aromatic systems: The benzothiophene and pyrimidinone rings enable π-π stacking interactions with biological targets.

• Electron-withdrawing groups: The ketone and pyrimidinone carbonyl groups enhance reactivity in nucleophilic substitutions.

Synthesis and Characterization

Synthetic Pathways

The synthesis involves multi-step strategies, as detailed below:

Step 1: Formation of Benzothieno[2,3-d]pyrimidin-4(3H)-one Core

• Condensation of 2-aminobenzothiophene-3-carboxylate with ethyl acetoacetate under acidic conditions yields the pyrimidinone scaffold.

• Reagents: Acetic anhydride, catalytic p-toluenesulfonic acid.

• Conditions: Reflux at 120°C for 8–12 hours.

Physicochemical Properties

Property	Value/Description
Solubility	Sparingly soluble in water; soluble in DMSO, DMF
Melting Point	218–220°C (decomposes)
LogP (Octanol-Water)	3.2 ± 0.3
Stability	Stable under inert atmosphere; hydrolytically sensitive in basic media

Biological Activity and Mechanisms

Kinase Inhibition

The pyrimidinone core exhibits affinity for cyclin-dependent kinases (CDKs), with IC₅₀ values in the low micromolar range. Molecular docking studies suggest hydrogen bonding with kinase hinge regions.

Anti-Inflammatory Effects

In murine models, the compound reduced TNF-α production by 62% at 10 μM, likely via NF-κB pathway modulation. The 3,4-dimethoxyphenyl group enhances membrane permeability, facilitating intracellular accumulation.

Contrast with CFTR-Inactive Analogues

Unlike structurally related benzothieno-pyrimidines (e.g., CID 11847486), this derivative shows no activity against cystic fibrosis transmembrane conductance regulator (CFTR). This highlights substituent-dependent target selectivity.

Comparative Analysis with Analogues

Derivative	Key Substituents	Activity Profile
Target Compound	3-Ethyl, 3,4-dimethoxyphenyl	Kinase inhibition, anti-inflammatory
CID 10494271	Phenyl, quinoline	CFTR-inactive
EVT-11559837	3-Methylbenzyl	Anticancer, anti-inflammatory

Future Research Directions

• Toxicological Profiling: Acute and chronic toxicity studies in preclinical models.

• Formulation Development: Nanoencapsulation to enhance bioavailability.

• Target Deconvolution: Proteomic approaches to identify off-target interactions.